Cas no 1008081-01-3 (2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid)

• Product name: 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid
• CAS No: 1008081-01-3
• MF: C₁₆H₁₈N₂O₃
• MW: 286.326
• MDL: MFCD00589820
• CID: 3066729
• PubChem ID: 326788

2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid
• 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylic acid
• 2-ACETYL-1,1-DIMETHYL-2,3,4,9-TETRAHYDRO-1 H-B-CARBOLINE-3-CARBOXYLIC ACID
• 2-ACETYL-1,1-DIMETHYL-2,3,4,9-TETRAHYDRO-1H-BETA-CARBOLINE-3-CARBOXYLIC ACID
• HMS2841A10
• AKOS000301539
• NSC298852
• SR-01000319264
• 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• NSC-298852
• 2-acetyl-1,1-dimethyl-4,9-dihydro-3H-pyrido[3,4-b]indole-3-carboxylic acid
• SR-01000319264-1
• CHEMBL1899081
• 2-acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1 h-beta-carboline-3-carboxylic acid
• HMS1557N03
• 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid, AldrichCPR
• AKOS016038057
• 2-acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1h-b-carboline-3-carboxylic acid
• BAS 00558026
• TimTec1_008385
• 1008081-01-3
• SMR000514652
• MLS001204130
• 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H- -carboline-3-carboxylic acid
• 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid

• MDL： MFCD00589820
• Inchi： InChI=1S/C16H18N2O3/c1-9(19)18-13(15(20)21)8-11-10-6-4-5-7-12(10)17-14(11)16(18,2)3/h4-7,13,17H,8H2,1-3H3,(H,20,21)
• InChI Key： JOMSVTQPEFGELV-UHFFFAOYSA-N
• SMILES： CC(=O)N1C(CC2=C(C1(C)C)NC3=CC=CC=C23)C(=O)O

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 549.9±50.0 °C at 760 mmHg
• Flash Point: 286.4±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid

Comprehensive Overview of 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid (CAS No. 1008081-01-3)

2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid (CAS No. 1008081-01-3) is a structurally unique compound belonging to the tetrahydro-β-carboline family. This class of compounds has garnered significant attention in recent years due to their potential applications in pharmaceutical research, neurochemistry, and drug discovery. The presence of both acetyl and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in modulating neurotransmitter receptors and its implications for central nervous system (CNS) disorders.

The compound's molecular formula and structural features have been extensively studied to understand its bioactivity and metabolic pathways. With the growing interest in natural product derivatives and alkaloid-based therapeutics, 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid has emerged as a subject of interest in medicinal chemistry. Its potential interactions with serotonin receptors and enzymatic targets are areas of active investigation, particularly in the context of mood disorders and cognitive health.

In the realm of organic synthesis, this compound serves as a valuable building block for constructing heterocyclic frameworks. Its stereochemistry and reactivity make it suitable for designing chiral catalysts and ligands. Recent advancements in green chemistry have also explored its utility in sustainable synthesis, aligning with the global push for eco-friendly chemical processes. The compound's solubility and stability under various conditions are critical factors for its application in industrial-scale production.

From a biochemical perspective, 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid has been studied for its potential antioxidant properties and cell-signaling modulation. These attributes are particularly relevant in the context of aging research and neurodegenerative diseases, which are among the most searched topics in biomedical literature. The compound's ability to influence oxidative stress pathways has sparked interest in its potential as a neuroprotective agent.

The analytical characterization of this compound involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are essential for ensuring its purity and structural integrity. These methods are frequently discussed in scientific forums and research publications, reflecting the compound's relevance in quality control and method development. Additionally, its spectral data is often referenced in chemical databases, making it a valuable resource for cheminformatics studies.

Given the increasing demand for novel therapeutic agents, 2-Acetyl-1,1-dimethyl-2,3,4,9-tetrahydro-1H--carboline-3-carboxylic acid continues to be a focal point in drug design and pharmacological research. Its multifunctional nature and structural complexity offer numerous opportunities for molecular optimization and targeted delivery systems. As the scientific community explores its full potential, this compound remains a promising candidate for addressing unmet medical needs in neurology and metabolic health.